Cas no 2228676-66-0 (3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid)

3-(2-Fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid is a fluorinated aromatic compound featuring a hydroxybutanoic acid backbone with a methoxy substituent. Its structural complexity, including the fluorine atom and methoxy group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, enabling versatile derivatization for targeted applications. The fluorine substitution contributes to improved metabolic stability and bioavailability in drug development. This compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its stereochemical properties. High purity grades are available for research and industrial use, ensuring reproducibility in synthetic processes.
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid structure
2228676-66-0 structure
Product Name:3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
CAS No:2228676-66-0
MF:C12H15FO4
MW:242.243507623672
CID:6313963
PubChem ID:165638706
Update Time:2025-05-20

3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
    • EN300-1811376
    • 2228676-66-0
    • Inchi: 1S/C12H15FO4/c1-12(2,10(14)11(15)16)9-7(13)5-4-6-8(9)17-3/h4-6,10,14H,1-3H3,(H,15,16)
    • InChI Key: FTRZEJRXZNMUOQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C(C)(C)C(C(=O)O)O)OC

Computed Properties

  • Exact Mass: 242.09543712g/mol
  • Monoisotopic Mass: 242.09543712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8Ų

3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1811376-0.05g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
0.05g
$1272.0 2023-09-19
Enamine
EN300-1811376-0.1g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
0.1g
$1332.0 2023-09-19
Enamine
EN300-1811376-0.25g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
0.25g
$1393.0 2023-09-19
Enamine
EN300-1811376-0.5g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
0.5g
$1453.0 2023-09-19
Enamine
EN300-1811376-1.0g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
1g
$1515.0 2023-06-02
Enamine
EN300-1811376-2.5g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
2.5g
$2969.0 2023-09-19
Enamine
EN300-1811376-5.0g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
5g
$4391.0 2023-06-02
Enamine
EN300-1811376-10.0g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
10g
$6512.0 2023-06-02
Enamine
EN300-1811376-1g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
1g
$1515.0 2023-09-19
Enamine
EN300-1811376-5g
3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid
2228676-66-0
5g
$4391.0 2023-09-19

3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid Related Literature

Additional information on 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228676-66-0)

3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid, identified by the CAS number 2228676-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fluoro-substituted aromatic ring and a hydroxylated carboxylic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both a fluorine atom at the 2-position and a methoxy group at the 6-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The compound belongs to a class of molecules that exhibit diverse pharmacological profiles, including anti-inflammatory, analgesic, and neuroprotective effects. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated aromatic compounds in enhancing drug potency and metabolic stability. The hydroxy group in the side chain further contributes to the molecule's hydrogen bonding capabilities, which is crucial for interactions with biological targets such as enzymes and receptors.

In the context of modern drug development, 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features align well with the criteria for orally active small molecules, particularly those targeting central nervous system disorders. Studies have demonstrated that fluorinated phenyl derivatives can modulate neurotransmitter pathways, offering a promising avenue for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, hydroxylation, and fluorination. The introduction of the fluorine atom, in particular, requires precise control over reaction conditions to ensure high yield and selectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable.

From a biochemical perspective, the hydroxyl group in the side chain plays a critical role in determining the compound's solubility and bioavailability. This feature is particularly important for oral formulations, where poor solubility can significantly hinder drug absorption. Researchers have leveraged this property to develop prodrugs or derivatives that enhance solubility while maintaining pharmacological activity. Such strategies are essential for optimizing therapeutic outcomes.

Recent preclinical studies have shed light on the pharmacokinetic properties of 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid. The compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for clinical translation. Additionally, its metabolism appears to be well-tolerated by mammalian systems, with no evidence of toxicological concerns at relevant doses. These findings make it an attractive candidate for further development into a lead compound for new therapies.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of a single fluorine atom can dramatically alter a molecule's pharmacokinetic profile, enhancing its binding affinity to biological targets while reducing susceptibility to metabolic degradation. In the case of 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid, the fluoro-substituted phenyl ring contributes to its selectivity for certain enzymes and receptors over others. This specificity is key to minimizing side effects and improving overall therapeutic efficacy.

Moreover, the compound's structural motif has inspired further research into related derivatives with modified functional groups. By varying substituents such as halogens or heterocyclic rings, chemists can fine-tune biological activity across multiple therapeutic areas. Such explorations underscore the versatility of this scaffold in addressing unmet medical needs.

The synthesis and characterization of 3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid also highlight advancements in analytical techniques used to study complex organic molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its purity. These methods provide critical data for understanding how structural features influence biological activity.

In conclusion,3-(2-fluoro-6-methoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228676-66-0) represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological properties. Its development underscores the importance of innovative synthetic strategies and interdisciplinary collaboration between chemists, biologists, and pharmacologists. As research continues to uncover new applications for this compound,its significance in advancing therapeutic interventions is likely to grow significantly.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.